Cas no 2172590-21-3 (4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride)

• Product Name: 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride
• CAS No: 2172590-21-3
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• CID: 5184163
• PubChem ID: 132398751
• Update Time: 2025-06-08

4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride
• 5-(aminomethyl)-3-methyltriazole-4-carboxylic acid;hydrochloride
• starbld0024482
• 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride

• Inchi： 1S/C5H8N4O2.ClH/c1-9-4(5(10)11)3(2-6)7-8-9;/h2,6H2,1H3,(H,10,11);1H
• InChI Key： HBOHKULNFCPQHC-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(CN)N=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride

Comprehensive Overview of 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride (CAS No. 2172590-21-3)

4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride (CAS No. 2172590-21-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its triazole core and carboxylic acid functionality, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

The structural uniqueness of 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride lies in its aminomethyl and methyl-triazole moieties, which contribute to its reactivity and compatibility with various synthetic pathways. This makes it a valuable intermediate in the synthesis of bioactive molecules, including potential enzyme inhibitors and receptor modulators. Recent studies highlight its utility in click chemistry reactions, a rapidly growing field in drug development and bioconjugation.

In the context of current trends, the demand for triazole-based compounds like CAS No. 2172590-21-3 has surged due to their versatility in addressing antibiotic resistance and cancer therapy. Users frequently search for terms such as "triazole derivatives in medicine" or "carboxylic acid applications in pharmaceuticals," reflecting the compound's relevance. Its hydrochloride salt form also enhances solubility, a critical factor in formulation science.

From a synthetic perspective, 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride is often synthesized via multi-step organic reactions, including cyclization and amination processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. These methods align with the industry's focus on quality control and regulatory compliance, topics frequently queried in academic and industrial forums.

The compound's potential extends to peptide mimetics and small-molecule probes, areas where researchers seek alternatives to traditional biomarkers. Its hydrogen-bonding capacity and zwitterionic nature further make it a candidate for drug delivery systems. As the scientific community explores personalized medicine, CAS No. 2172590-21-3 could play a role in designing targeted therapies.

In summary, 4-(Aminomethyl)-1-methyl-1H-1,2,3-triazole-5-carboxylic acid hydrochloride represents a convergence of chemical innovation and therapeutic potential. Its applications span molecular biology, material science, and beyond, making it a subject of ongoing exploration. For those investigating structure-activity relationships or scaffold diversification, this compound offers a promising avenue for future breakthroughs.